Cas no 2171879-47-1 (3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoic acid
• CAS No: 2171879-47-1
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 6440638
• PubChem ID: 165524075
• Update Time: 2025-10-05

3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoic acid
• EN300-1451934
• 2171879-47-1

• Inchi： 1S/C8H9BrO3S/c1-4-2-5(9)7(13-4)3-6(10)8(11)12/h2,6,10H,3H2,1H3,(H,11,12)
• InChI Key： VBRSGVMBKGBBGN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC(C(=O)O)O

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoic acid

3-(3-Bromo-5-Methylthiophen-2-yl)-2-Hydroxypropanoic Acid: A Comprehensive Overview

3-(3-Bromo-5-Methylthiophen-2-yl)-2-Hydroxypropanoic Acid, also known by its CAS number 2171879-47-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a thiophene ring substituted with bromine and methyl groups, as well as a hydroxypropanoic acid moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and material science.

The thiophene ring in this compound plays a crucial role in its chemical properties. Thiophenes are aromatic heterocycles known for their stability and reactivity. In this case, the substitution pattern—specifically the bromine at position 3 and methyl group at position 5—contributes to the molecule's electronic properties and reactivity. Recent studies have shown that such substitutions can significantly influence the compound's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic addition.

The hydroxypropanoic acid group attached to the thiophene ring adds another layer of functionality to this compound. Hydroxypropanoic acids are known for their role in biological systems, particularly in metabolic pathways. The presence of this group in 3-(3-Bromo-5-Methylthiophen-2-yl)-2-Hydroxypropanoic Acid suggests potential bioavailability and metabolic interactions. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, including pharmaceutical agents.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing this compound. Traditionally, the synthesis involved multi-step processes, including Friedel-Crafts alkylation and oxidation reactions. However, modern approaches leverage catalytic systems and green chemistry principles to enhance efficiency and reduce environmental impact. These methods not only improve the yield but also pave the way for large-scale production, which is essential for its potential commercial applications.

In terms of biological activity, 3-(3-Bromo-5-Methylthiophen-2-yl)-2-Hydroxypropanoic Acid has shown promise in preliminary studies as a potential drug candidate. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its potential as an inhibitor of specific kinase enzymes, which are key players in cancer progression.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is critical for determining its suitability as a therapeutic agent. Early studies indicate that it exhibits moderate solubility in physiological conditions, which is favorable for oral administration. However, further research is needed to optimize its bioavailability and minimize potential toxicity.

In addition to its pharmacological applications, this compound has also garnered interest in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The thiophene ring's conjugation with the hydroxypropanoic acid group enhances its ability to conduct electricity while maintaining stability under various conditions.

The environmental impact of 3-(3-Bromo-5-Methylthiophen-2-yl)-2-Hydroxypropanoic Acid is another critical consideration. As industries increasingly prioritize sustainability, there is a growing need for compounds that can be synthesized and utilized without causing significant harm to the environment. Fortunately, recent advancements in green chemistry have made it possible to produce this compound using renewable resources and energy-efficient processes.

In conclusion, 3-(3-Bromo-5-Methylthiophen-2-yl)-2-Hydroxypropanoic Acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it valuable for both therapeutic development and materials science innovations. As research continues to uncover new insights into its chemical behavior and biological effects, this compound is poised to play an increasingly important role in advancing modern science and technology.